Cas no 872283-26-6 (2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one)

• Product Name: 2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
• CAS No: 872283-26-6
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 69182
• PubChem ID: 28947335
• Update Time: 2023-10-31

2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
• 6,8-Dimethyl-2,3-dihydro-4H-thiochromen-4-one
• 872283-26-6
• FT-0761734
• 6,8-dimethyl-2,3-dihydrothiochromen-4-one

• Inchi： 1S/C11H12OS/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h5-6H,3-4H2,1-2H3
• InChI Key： BRNGNWTZZNSGAK-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=C(C)C=C(C)C1=2)=O

Computed Properties

• Exact Mass: 192.06088618g/mol
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.166
• Melting Point: 38-39℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes